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Compound of Interest

Compound Name: 6-Propyl-1,3-benzothiazol-2-amine

Cat. No.: B011304

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific safety data sheet (SDS) for 6-propyl-1,3-benzothiazol-2-amine (CAS
No. 107726-13-6) was publicly available at the time of this writing. The following application
notes and protocols have been compiled based on the safety data for the closely related parent
compound, 2-aminobenzothiazole. It is imperative to treat 6-propyl-1,3-benzothiazol-2-amine
with at least the same level of caution and to perform a thorough risk assessment before
handling.

Overview and Physicochemical Properties

6-propyl-1,3-benzothiazol-2-amine is a derivative of the 2-aminobenzothiazole scaffold, a
class of compounds with known biological activity, making them of interest in pharmaceutical
research and drug development. Due to the lack of specific data for the 6-propyl derivative, the
properties of the parent compound, 2-aminobenzothiazole, are provided below for reference.
The addition of a propyl group will affect properties such as molecular weight, melting point,
and solubility.

Table 1: Physicochemical Data of 2-aminobenzothiazole (as a reference)
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Property Value Source
Appearance Beige solid [1]
Molecular Formula C7HeN2S [2]
Molecular Weight 150.20 g/mol [2]
Melting Point 129 -134°C (264.2 - 273.2°F)  [1]
Boiling Point No information available [1]
Flash Point No information available [1]
Solubility Insoluble in water [2]
Odor Odorless [1]

Health and Safety Information

Based on the hazard profile of 2-aminobenzothiazole, 6-propyl-1,3-benzothiazol-2-amine
should be handled as a substance that is harmful if swallowed and causes serious eye

irritation.[2]

Table 2: Hazard Identification and Precautionary Statements (based on 2-aminobenzothiazole)
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Hazard Class

Hazard Statement

Precautionary
Statements
(Prevention)

Precautionary
Statements
(Response)

Acute Toxicity, Oral

H302: Harmful if

swallowed

P264: Wash skin
thoroughly after
handling.P270: Do not
eat, drink or smoke
when using this

product.

P301 + P312 + P330:
IF SWALLOWED: Call
a POISON
CENTER/doctor if you
feel unwell. Rinse

mouth.

Eye Irritation

H319: Causes serious

eye irritation

P280: Wear eye
protection/face

protection.

P305 + P351 + P338:
IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing.P337 + P313:
If eye irritation
persists: Get medical

advice/attention.

Experimental Protocols
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following minimum PPE is

recommended:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

o Hand Protection: Wear appropriate chemical-resistant gloves.

» Skin and Body Protection: Wear a lab coat. Change contaminated clothing promptly.[2]
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o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.[2]

Handling Protocol

e Preparation:

[e]

Ensure a safety shower and eyewash station are readily accessible.

o

Work in a well-ventilated area, preferably in a chemical fume hood.

[¢]

Gather all necessary equipment and reagents before starting.

[¢]

Consult the Safety Data Sheet for any other reagents being used.

» Dispensing Solid Compound:

o

Handle as a solid powder.

[¢]

To minimize dust formation, carefully open the container.

[e]

Use a spatula to weigh the desired amount of the compound on a weigh boat or directly
into a tared container within the fume hood.

[¢]

Avoid creating and inhaling dust.
 Dissolving the Compound:

o If preparing a solution, add the solvent to the solid slowly while stirring to prevent
splashing.

o Consult literature for appropriate solvents.
e Post-Handling:
o Wash hands thoroughly after handling, even if gloves were worn.[1][2]

o Clean the work area and any equipment used.
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Storage Protocol

o Storage Conditions: Keep in a dry, cool, and well-ventilated place.[1]
o Container: Keep the container tightly closed.[1]
e Incompatible Materials: Store away from strong oxidizing agents.[1]

o Storage Class: Combustible Solids.[2]

Spill and Waste Disposal Protocol

e Spill Response:
o Evacuate the area if a large amount is spilled or if dust is generated.
o Ensure adequate ventilation.

o Wearing appropriate PPE, sweep up the solid material and place it into a suitable, labeled
container for disposal.[1]

o Avoid generating dust.

o Clean the spill area with a suitable solvent and then with soap and water.
» Waste Disposal:

o Dispose of waste in accordance with local, state, and federal regulations.

o Dispose of contents/container to an approved waste disposal plant.[2]

Visual Workflow for Handling and Storage
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Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 6-propyl-1,3-benzothiazol-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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